Arsenic(V) oxide hydrate

Description

Arsenic(V) oxide hydrate, also known as arsenic pentoxide hydrate, is a chemical compound with the molecular formula As₂H₂O₆ . It typically appears as a white powder and has a density of 4.32 g/mL at 25°C . The compound is stable under normal conditions but should be kept away from strong acids and oxidizing agents, as well as moisture . It decomposes above 315°C, producing oxygen and arsenic trioxide fumes . Arsenic(V) oxide hydrate is an oxidizer and can react violently with bromine pentafluoride and reducing agents .

This compound has several applications across various industries. It is used in the production of metal arsenates, as a herbicide, and as a defoliant on cotton . It also serves as a chemical intermediate, an ingredient in wood preservatives, and in glass manufacturing as a clarifying and decolorizing agent to enhance the transparency of glass products . Additionally, arsenic(V) oxide hydrate is used in preparing arsenates, pharmaceuticals, and pesticides .

When handling arsenic(V) oxide hydrate, several precautions must be taken due to its hazardous nature . It is harmful to the environment and should not be released into water . Exposure routes include inhalation and ingestion, necessitating the use of appropriate safety measures . Waste disposal should be performed by dissolving it in concentrated hydrochloric acid, diluting with water until a white precipitate forms, and then saturating with H₂S for filtration . Professional environmental engineering assistance may be required for proper disposal, in accordance with EPA regulations . Similar arsenic compounds include arsenic pentoxide (As₂O₅) and arsenic trioxide (As₂O₃) .

• CAS No.: 12044-50-7
• Product Name: Arsenic(V) oxide hydrate
• Molecular Formula: As2H2O6
• Molecular Weight: 247.86 g/mol
• Standard InChI: InChI=1S/As2O5.H2O/c3-1(4)7-2(5)6;/h;1H2
• Standard InChIKey: XSIWZGKXZLITBO-UHFFFAOYSA-N
• SMILES: O.O=[As](=O)O[As](=O)=O
• Canonical SMILES: O.O=[As](=O)O[As](=O)=O
• Synonyms: ARSENIC(V) OXIDE HYDRATE;ARSENIC OXIDE, PENTA, HYDRATE;ARSENIC PENTOXIDE;ARSENIC PENTOXIDE HYDRATE;ARSENIC(V) OXIDE HYDRATE, 99.99+%;Arsenic oxide (As2O5), hydrate (3:5);Arsenic acid anhydride, Arsenic(V) oxide hydrate
• PubChem Compound: 16211720
• Last Modified: Feb 18 2024